Cas no 98553-89-0 (3-(chloromethyl)-1H-indazole)

• Product Name: 3-(chloromethyl)-1H-indazole
• CAS No: 98553-89-0
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD10697817
• CID: 1990915
• PubChem ID: 13745459
• Update Time: 2025-04-21

3-(chloromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-2h-indazole
• 3-chloromethyl-1(2)H-indazole
• AB60570
• 3-Chlormethyl-1(2)H-indazol
• 3-(CHLOROMETHYL)-1H-INDAZOLE
• SureCN960151
• AGN-PC-00NSXI
• EN300-1986274
• 3-chloromethylindazole
• 98553-89-0
• DB-330806
• AKOS006305795
• SCHEMBL960151
• 3-(chloromethyl)-1H-indazole

• MDL： MFCD10697817
• Inchi： 1S/C8H7ClN2/c9-5-8-6-3-1-2-4-7(6)10-11-8/h1-4H,5H2,(H,10,11)
• InChI Key： FNTWTKVKNSOHDU-UHFFFAOYSA-N
• SMILES： ClCC1=C2C=CC=CC2=NN1

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.356
• Boiling Point: 345.5°C at 760 mmHg
• Flash Point: 193.5°C
• Refractive Index: 1.679

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles